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Compound of Interest

Compound Name:
5-Bromo-1-methylindoline-2,3-

dione

Cat. No.: B1361368 Get Quote

Essential Safety and Handling Guide for 5-
Bromo-1-methylindoline-2,3-dione
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 5-
Bromo-1-methylindoline-2,3-dione (CAS No. 2058-72-2). Adherence to these procedures is

vital for ensuring laboratory safety and procedural integrity.

Hazard Assessment and Personal Protective
Equipment (PPE)
While a comprehensive Safety Data Sheet (SDS) for 5-Bromo-1-methylindoline-2,3-dione is

not readily available, data from structurally similar compounds such as 5-Bromo-1-

methylindoline and 5-Bromoindoline-2,3-dione suggest potential hazards. It is prudent to

handle this compound with the assumption that it may cause skin irritation, serious eye

irritation, and respiratory irritation, and may be harmful if swallowed, inhaled, or absorbed

through the skin.[1][2] It is classified as a combustible solid.[3]

Therefore, a comprehensive approach to personal protection is mandatory. The following table

summarizes the required PPE.
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PPE Category Item Specification Rationale

Eye Protection Safety Goggles

Chemical splash

goggles conforming to

ANSI Z87.1

standards.

Protects against

airborne powder and

potential splashes.

Hand Protection Nitrile Gloves

Disposable, powder-

free nitrile gloves.

Change immediately if

contaminated.

Provides a barrier

against skin contact.

[1]

Body Protection Laboratory Coat

Long-sleeved,

properly fitted lab

coat.

Protects skin and

personal clothing from

contamination.

Respiratory Protection
N95 Respirator or

higher

Use when handling

the powder outside of

a certified chemical

fume hood.

Minimizes inhalation

of the powdered

compound.

Operational Plan: Safe Handling Procedures
Safe handling of 5-Bromo-1-methylindoline-2,3-dione, a powdered substance, requires

meticulous procedures to minimize exposure and contamination.

Engineering Controls
Chemical Fume Hood: All weighing and handling of the solid compound must be conducted

within a certified chemical fume hood to control airborne particles.[4]

Ventilation: Ensure adequate general laboratory ventilation.

Step-by-Step Handling Protocol
Preparation: Before handling, ensure all necessary PPE is donned correctly. Designate a

specific work area within the fume hood and cover the surface with absorbent, disposable

bench paper.[5]
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Weighing the Compound:

If the balance cannot be placed inside the fume hood, tare a sealed container on the

benchtop.

Transfer the sealed container to the fume hood.

Carefully add the desired amount of 5-Bromo-1-methylindoline-2,3-dione to the

container.

Securely seal the container before removing it from the fume hood for weighing.[5][6]

Dissolving the Compound: When preparing solutions, add the solvent to the container with

the pre-weighed compound inside the fume hood.

Post-Handling: After handling, decontaminate the work area by carefully wiping it down with

an appropriate solvent (e.g., 70% ethanol) and disposing of the bench paper as chemical

waste. Wash hands thoroughly with soap and water.
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Caption: Workflow for the safe handling of 5-Bromo-1-methylindoline-2,3-dione.
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Disposal Plan
As a halogenated organic compound, 5-Bromo-1-methylindoline-2,3-dione and any materials

contaminated with it must be disposed of as hazardous chemical waste.

Waste Type Collection Container Disposal Procedure

Solid Waste
Labeled, sealed container for

halogenated organic solids.

Collect all unused compound

and contaminated disposable

materials (e.g., gloves, bench

paper, weigh boats). The

container should be clearly

labeled "Halogenated Organic

Waste" and include the

chemical name.

Liquid Waste
Labeled, sealed container for

halogenated organic liquids.

Collect any solutions

containing the compound. Do

not mix with non-halogenated

waste.[7][8] The container

should be clearly labeled

"Halogenated Organic Liquid

Waste" and list all

components.

All chemical waste must be handled in accordance with institutional and local regulations.
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Caption: Segregation and disposal plan for 5-Bromo-1-methylindoline-2,3-dione waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-5-bromo-1-methylindoline-2-3-dione]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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